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Compound of Interest

Compound Name: 1,2-Epoxyhexane

Cat. No.: B074757

An In-depth Technical Guide to 1,2-Epoxyhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2-Epoxyhexane (CAS No. 1436-
34-6), a pivotal chemical intermediate in organic synthesis and drug development. This
document details its molecular structure, physicochemical properties, and spectroscopic data.
Furthermore, it outlines key experimental protocols for its synthesis and characteristic
reactions, including acid- and base-catalyzed ring-opening, and biocatalytic kinetic resolution.
The guide also features visualizations of reaction mechanisms and experimental workflows to
facilitate a deeper understanding of its chemical behavior and applications.

Introduction

1,2-Epoxyhexane, also known as 1,2-hexene oxide or butyloxirane, is a valuable epoxide
derivative.[1] Its strained three-membered ring makes it a highly reactive and versatile building
block for the synthesis of a wide array of more complex molecules.[2] For researchers and
professionals in drug development, 1,2-epoxyhexane serves as a key precursor for introducing
specific functional groups and stereochemical centers into target molecules. Its utility in
creating chiral compounds through enantioselective reactions makes it particularly significant in
the synthesis of pharmacologically active agents.[3]
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Molecular Structure and Identification

The fundamental identification and structural details of 1,2-Epoxyhexane are summarized
below.

Chemical Name: 2-butyloxirane

Synonyms: 1,2-Hexene oxide, Butyloxirane

CAS Number: 1436-34-6

Molecular Formula: CeH120

Molecular Weight: 100.16 g/mol

SMILES: CCCCC1CO1

INChl Key: WHNBDXQTMPYBAT-UHFFFAOYSA-N
Molecular Structure:

Caption: Molecular structure of 1,2-Epoxyhexane.

Physicochemical and Spectroscopic Data

The key physical and spectroscopic properties of 1,2-Epoxyhexane are presented in the
following tables for easy reference.

Physicochemical Properties
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Property Value Reference(s)
Appearance Colorless liquid

Boiling Point 118-120 °C

Density 0.831 g/mL at 25 °C

Refractive Index n20/D 1.406

Flash Point 15°C (59 °F)

Storage Temperature 2-8°C

Spectroscopic Data

Table 2: 1H NMR Spectroscopic Data (400 MHz, CDCIs)[2]

Chemical Shift (d) ppm Assignment

~2.90 H on C2 (methine)
~2.73 H on C1 (methylene)
~2.45 H on C1 (methylene)
~1.53 H on C3 (methylene)
~1.45 H on C4 (methylene)
~1.39 H on C5 (methylene)
~0.92 H on C6 (methyl)

Table 3: 13C NMR Spectroscopic Data[4]
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Chemical Shift (8) ppm Assighment
~52.4 C2
~47.1 C1l
~32.7 C3
~27.8 C4
~22.6 C5
~14.0 C6

Table 4: Infrared (IR) Spectroscopy Data[5]

Wavenumber (cm—?) Assignment

1280-1230 Epoxide symmetric ring breathing
950-810 Asymmetric C-O-C stretch
880-750 Symmetric C-O-C stretch

Table 5: Mass Spectrometry (MS) Data[2]

m/z Relative Intensity
100 Molecular lon (M)
71 100%

58 High

55 High

42 High

41 High

Key Experimental Protocols
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This section provides detailed methodologies for the synthesis and key reactions of 1,2-
Epoxyhexane.

Synthesis of 1,2-Epoxyhexane via Epoxidation of 1-
Hexene

This protocol describes a common method for synthesizing 1,2-Epoxyhexane from 1-hexene
using a peroxy acid.

o Materials: 1-hexene, meta-chloroperoxybenzoic acid (m-CPBA), dichloromethane (DCM),
aqueous sodium hydroxide (NaOH) solution.

e Procedure:

[¢]

Dissolve 1-hexene in dichloromethane and cool the solution to O °C in an ice bath.

o Slowly add m-CPBA portion-wise to the stirred solution over a period of approximately 50
minutes, maintaining the temperature at 0 °C.[6]

o After the addition is complete, continue stirring the suspension at 0 °C for an additional 3
hours.[6]

o Quench the reaction by adding an aqueous solution of NaOH.[6]

o Separate the organic layer, wash with water, and dry over an anhydrous salt (e.g.,
MgSOa).

o Remove the solvent under reduced pressure. The crude product can be purified by
distillation.
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Synthesis of 1,2-Epoxyhexane

DCM (solvent)

Reaction at 0°C

Quenching (ag. NaOH) |—>| Extraction & Drying |—>| Distillation 1,2-Epoxyhexane

Click to download full resolution via product page
Caption: Workflow for the synthesis of 1,2-Epoxyhexane.
Acid-Catalyzed Ring-Opening of 1,2-Epoxyhexane

This protocol details the ring-opening reaction of 1,2-Epoxyhexane in the presence of an acid
catalyst and an alcohol nucleophile.[7]

e Materials: 1,2-Epoxyhexane, methanol, concentrated sulfuric acid, saturated sodium
bicarbonate solution, diethyl ether.

e Procedure:

o Dissolve 1,2-Epoxyhexane (e.g., 0.5 g) in methanol (e.g., 5 mL) in a round-bottom flask
with a stir bar.[7]

o Add a catalytic amount (e.g., one drop) of concentrated sulfuric acid to the solution.[7]
o Stir the reaction mixture at room temperature for approximately 30 minutes.[7]

o Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.[7]
o Extract the product with diethyl ether.[7]

o Wash the organic layer with water and brine, then dry over an anhydrous salt.
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o Remove the solvent under reduced pressure to obtain the ring-opened product.
Base-Catalyzed Ring-Opening of 1,2-Epoxyhexane
This protocol outlines the ring-opening of 1,2-Epoxyhexane under basic conditions.[7]
e Materials: 1,2-Epoxyhexane, sodium methoxide, methanol.

e Procedure:

[¢]

Prepare a slurry of sodium methoxide (e.g., 0.04 g) in methanol (e.g., 5 mL) in a round-
bottom flask with a stir bar.[7]

o Add 1,2-Epoxyhexane (e.g., 0.5 g) to the stirring slurry.[7]

o Stir the reaction mixture at room temperature. The reaction progress can be monitored by
TLC or GC.

o Upon completion, neutralize the reaction mixture with a dilute acid (e.g., HCI).
o Extract the product with a suitable organic solvent (e.g., diethyl ether).
o Wash the organic layer with water and brine, then dry over an anhydrous salt.

o Remove the solvent under reduced pressure to yield the product.

Reaction Mechanisms and Pathways

The reactivity of 1,2-Epoxyhexane is dominated by the susceptibility of the strained epoxide
ring to nucleophilic attack. The regioselectivity of the ring-opening is dependent on the reaction
conditions (acidic or basic).

Acid-Catalyzed Ring-Opening Mechanism

Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving
group. The nucleophile then attacks the more substituted carbon atom, which can better
stabilize the partial positive charge that develops in the transition state.[8][9]
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Acid-Catalyzed Ring-Opening
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Caption: Acid-catalyzed ring-opening of 1,2-Epoxyhexane.

Base-Catalyzed Ring-Opening Mechanism

In basic media, a strong nucleophile directly attacks one of the epoxide carbons in an Sn2
reaction. Due to steric hindrance, the attack preferentially occurs at the less substituted carbon
atom.[8][10]
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Base-Catalyzed Ring-Opening
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Caption: Base-catalyzed ring-opening of 1,2-Epoxyhexane.

Applications in Research and Development

1,2-Epoxyhexane is a versatile intermediate with numerous applications in organic synthesis
and drug discovery.

o Synthesis of Chiral Compounds: As a prochiral molecule, 1,2-Epoxyhexane can be used in
asymmetric synthesis to generate enantiomerically pure or enriched products. Biocatalytic
methods, such as kinetic resolution using lipases or epoxide hydrolases, are particularly
effective for this purpose.[11][12][13] These chiral products are often key intermediates in the
synthesis of pharmaceuticals.

e Functional Group Interconversion: The ring-opening of 1,2-Epoxyhexane with various
nucleophiles (e.g., amines, thiols, azides) allows for the introduction of a wide range of
functional groups, leading to the synthesis of amino alcohols, thioalcohols, and other
valuable derivatives.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b074757?utm_src=pdf-body-img
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Biocatalytic_and_Enzymatic_Resolution_of_Chiral_Oxiranes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Enzymatic_Kinetic_Resolution_of_Epoxy_Alcohols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6100382/
https://www.benchchem.com/product/b074757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Polymer Chemistry: 1,2-Epoxyhexane can be used as a monomer or co-monomer in the
synthesis of polymers with specific properties. For instance, it has been explored as a
precursor for energetic azido polymers.

Safety and Handling

1,2-Epoxyhexane is a hazardous chemical and should be handled with appropriate safety
precautions.

e Hazards: It is a highly flammable liquid and vapor. It is harmful if swallowed, causes skin
irritation, and serious eye irritation. It may also cause respiratory irritation.

» Handling: Handle in a well-ventilated area, away from heat, sparks, and open flames. Use
personal protective equipment, including gloves, safety glasses, and a lab coat.

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container under an
inert atmosphere. It is sensitive to moisture.

Conclusion

1,2-Epoxyhexane is a valuable and versatile chemical building block with significant
applications in organic synthesis, particularly in the pharmaceutical and fine chemical
industries. A thorough understanding of its properties, reaction mechanisms, and handling
requirements, as detailed in this guide, is essential for its effective and safe utilization in
research and development. The ability to control the regioselectivity of its ring-opening
reactions and to perform enantioselective transformations makes it a powerful tool for the
synthesis of complex and stereochemically defined molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://m.chemicalbook.com/SpectrumEN_1436-34-6_1HNMR.htm
https://www.biosynth.com/p/J-640004/1436-34-6-12-epoxyhexane
https://dev.spectrabase.com/spectrum/H0xuHlzerKq
https://www.spectroscopyonline.com/view/the-infrared-spectra-of-polymers-v-epoxies
https://pmc.ncbi.nlm.nih.gov/articles/PMC11334172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11334172/
https://m.youtube.com/watch?v=GMEtLPubs6I
https://openstax.org/books/organic-chemistry/pages/18-5-reactions-of-epoxides-ring-opening
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/18%3A_Ethers_and_Epoxides_Thiols_and_Sulfides/18.05%3A_Reactions_of_Epoxides-_Ring-opening
https://www.youtube.com/watch?v=GH0HGUgQfpY
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Biocatalytic_and_Enzymatic_Resolution_of_Chiral_Oxiranes.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Enzymatic_Kinetic_Resolution_of_Epoxy_Alcohols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6100382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6100382/
https://www.benchchem.com/product/b074757#1-2-epoxyhexane-cas-number-and-molecular-structure
https://www.benchchem.com/product/b074757#1-2-epoxyhexane-cas-number-and-molecular-structure
https://www.benchchem.com/product/b074757#1-2-epoxyhexane-cas-number-and-molecular-structure
https://www.benchchem.com/product/b074757#1-2-epoxyhexane-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074757?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

